Zolunicant hydrochloride, (+)-
Overview
Description
Zolunicant hydrochloride, also known as MM-110 or 18-MC, is an investigational drug . It is an α3β4 nicotinic cholinergic receptor antagonist and a non-hallucinogenic proprietary congener of ibogaine .
Molecular Structure Analysis
Zolunicant has a molecular formula of C22H28N2O3 . It has a racemic stereochemistry and a molecular weight of 368.4693 . The InChIKey is DTJQBBHYRQYDEG-SVBQBFEESA-N .Scientific Research Applications
Zolunicant hydrochloride, (+)- has been studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been found to have an effect on the nervous system, specifically on the release of neurotransmitters such as dopamine and norepinephrine. It has also been found to have an effect on various physiological processes, including blood pressure and heart rate.
Mechanism of Action
The mechanism of action of Zolunicant hydrochloride, (+)- involves its interaction with various receptors in the nervous system. Specifically, this compound has been found to bind to the alpha-2 adrenergic receptor, which is involved in the regulation of neurotransmitter release. By binding to this receptor, Zolunicant hydrochloride, (+)- can modulate the release of neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
Zolunicant hydrochloride, (+)- has been found to have several biochemical and physiological effects. In addition to its effect on neurotransmitter release, this compound has been found to have an effect on blood pressure and heart rate. It has also been found to have an effect on the activity of certain enzymes in the body, including tyrosine hydroxylase and monoamine oxidase.
Advantages and Limitations for Lab Experiments
Zolunicant hydrochloride, (+)- has several advantages and limitations for use in lab experiments. One advantage is its ability to modulate neurotransmitter release, which makes it a useful tool for studying the nervous system. However, one limitation is its potential for off-target effects, as it may interact with other receptors in addition to the alpha-2 adrenergic receptor.
Future Directions
There are several future directions for research on Zolunicant hydrochloride, (+)-. One direction is to further study its mechanism of action and its interaction with other receptors in the nervous system. Another direction is to explore its potential therapeutic applications, particularly in the treatment of neurological and cardiovascular disorders. Additionally, further research could be conducted on the synthesis of this compound, with the goal of developing more efficient and cost-effective methods of production.
Synthesis Methods
The synthesis of Zolunicant hydrochloride, (+)- involves several steps, including the reaction of an intermediate compound with hydrochloric acid. The intermediate compound is typically prepared through a multi-step synthesis process, which involves the use of various reagents and catalysts. The final product is obtained through crystallization and purification techniques.
Properties
IUPAC Name |
methyl (1R,15S,17S,18R)-17-(2-methoxyethyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3.ClH/c1-26-10-8-15-11-14-12-22(21(25)27-2)19-17(7-9-24(13-14)20(15)22)16-5-3-4-6-18(16)23-19;/h3-6,14-15,20,23H,7-13H2,1-2H3;1H/t14-,15+,20+,22-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBFKKVQGICEBT-RUSJTEGESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1CC2CC3(C1N(C2)CCC4=C3NC5=CC=CC=C45)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCC[C@@H]1C[C@H]2C[C@]3([C@@H]1N(C2)CCC4=C3NC5=CC=CC=C45)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
266686-75-3 |
Source
|
| Record name | Zolunicant hydrochloride, (+)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0266686753 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ZOLUNICANT HYDROCHLORIDE, (+)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JU8HJ46LXD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
